Cas no 636574-35-1 (Methyl 2-(chloromethyl)-1H-benzodimidazole-7-carboxylate)

• Product Name: Methyl 2-(chloromethyl)-1H-benzodimidazole-7-carboxylate
• CAS No: 636574-35-1
• MF: C₁₀H₉ClN₂O₂
• MW: 224.643661260605
• MDL: MFCD17214274
• CID: 1655866
• PubChem ID: 53217050
• Update Time: 2025-10-29

Methyl 2-(chloromethyl)-1H-benzodimidazole-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-4-carboxylic acid, 2-(chloromethyl)-, methyl ester
• methyl 2-(chloromethyl)-1H-benzimidazole-4-carboxylate
• Methyl 2-(chloromethyl)-1H-benzo[d]imidazole-7-carboxylate
• 636574-35-1
• SCHEMBL6841804
• MFCD17214274
• CS-0159615
• E79122
• AS-83077
• methyl 2-(chloromethyl)-1H-1,3-benzodiazole-7-carboxylate
• Methyl2-(chloromethyl)-1H-benzo[d]imidazole-7-carboxylate
• AKOS015850530
• DTXSID90682157
• EN300-7379551
• XH0138
• Methyl 2-(chloromethyl)-1H-benzodimidazole-7-carboxylate

• MDL： MFCD17214274
• Inchi： 1S/C10H9ClN2O2/c1-15-10(14)6-3-2-4-7-9(6)13-8(5-11)12-7/h2-4H,5H2,1H3,(H,12,13)
• InChI Key： FFXBOPGNCMMISO-UHFFFAOYSA-N
• SMILES： ClCC1=NC2C(C(=O)OC)=CC=CC=2N1

Computed Properties

• Exact Mass: 224.03500
• Monoisotopic Mass: 224.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 54.98000
• LogP: 2.08830

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on Methyl 2-(chloromethyl)-1H-benzodimidazole-7-carboxylate

Methyl 2-(chloromethyl)-1H-benzodimidazole-7-carboxylate (CAS No. 636574-35-1): A Comprehensive Overview

Methyl 2-(chloromethyl)-1H-benzodimidazole-7-carboxylate, identified by its CAS number 636574-35-1, is a significant compound in the realm of pharmaceutical and biochemical research. This molecule, characterized by its benzodimidazole core structure, has garnered attention due to its versatile applications in drug development and synthetic chemistry. The presence of a chloromethyl group and a carboxylate moiety makes it a valuable intermediate in the synthesis of various bioactive molecules.

The benzodimidazole scaffold is known for its stability and reactivity, which makes it an ideal candidate for medicinal chemistry applications. Researchers have been exploring its potential in developing novel therapeutic agents, particularly those targeting inflammatory and infectious diseases. The chloromethyl group introduces a reactive site that can be utilized for further functionalization, enabling the creation of complex molecular architectures.

In recent years, the field of drug discovery has seen a surge in the use of heterocyclic compounds due to their diverse biological activities. Methyl 2-(chloromethyl)-1H-benzodimidazole-7-carboxylate fits well within this trend, as it offers a unique combination of structural features that can be leveraged for therapeutic purposes. Studies have demonstrated its efficacy in inhibiting certain enzymes and receptors involved in pathogenic processes, making it a promising candidate for further investigation.

The synthesis of this compound involves multi-step organic reactions that highlight the importance of precise control over reaction conditions. The introduction of the chloromethyl group requires careful handling to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve optimal results. These methods not only enhance the efficiency of the synthesis but also minimize unwanted side products.

One of the most intriguing aspects of Methyl 2-(chloromethyl)-1H-benzodimidazole-7-carboxylate is its potential role in the development of antiviral and antibacterial agents. The benzodimidazole core has been shown to exhibit activity against a range of pathogens, including viruses and bacteria that have developed resistance to conventional drugs. This has prompted researchers to investigate its mechanism of action and explore new derivatives that could enhance its therapeutic potential.

The carboxylate group in the molecule also plays a crucial role in its biological activity. It can participate in various interactions with biological targets, including proteins and nucleic acids, which are essential for maintaining cellular homeostasis. By modulating these interactions, Methyl 2-(chloromethyl)-1H-benzodimidazole-7-carboxylate could potentially be used to develop drugs that target specific disease pathways.

In conclusion, Methyl 2-(chloromethyl)-1H-benzodimidazole-7-carboxylate (CAS No. 636574-35-1) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the fight against human diseases.